Cas no 320-72-9 (2-Hydroxy-3,5-dichlorobenzoic Acid)

2-Hydroxy-3,5-dichlorobenzoic Acid is a chlorinated derivative of salicylic acid, characterized by its hydroxyl and carboxyl functional groups at the 2-position and chlorine substituents at the 3- and 5-positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals and pharmaceuticals. Its dichlorinated structure enhances reactivity, making it valuable for further functionalization. The presence of both hydroxyl and carboxyl groups allows for versatile chemical modifications, enabling applications in coordination chemistry and ligand design. High purity grades ensure consistent performance in synthetic processes. Proper handling is advised due to potential irritant properties.
2-Hydroxy-3,5-dichlorobenzoic Acid structure
320-72-9 structure
Product Name:2-Hydroxy-3,5-dichlorobenzoic Acid
CAS No:320-72-9
MF:C7H4Cl2O3
MW:207.010860443115
MDL:MFCD00002442
CID:36826
PubChem ID:87567673
Update Time:2025-05-22

2-Hydroxy-3,5-dichlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dichloro-2-hydroxybenzoic acid
    • 3,5-Dichlorosalicylic Acid
    • 3.5-Dichlorosalicylicacid
    • 2-Hydroxy-3,5-dichlorobenzoic acid
    • 3,5-Cl2salH
    • 3,5-dichloro-2-hydroxy-benzoic acid
    • Benzoic acid,3,5-dichloro-2-hydroxy
    • EINECS 206-281-8
    • Salicylic acid,3,5-dichloro
    • USAF DO-68
    • Salicylicacid, 3,5-dichloro- (6CI,7CI,8CI)
    • NSC 30109
    • DTXSID3044914
    • MFCD00002442
    • Benzoic acid,5-dichloro-2-hydroxy-
    • SCHEMBL184603
    • WLN: QVR BQ CG EG
    • A821116
    • 3 pound not5-Dichloro-2-hydroxybenzoic acid
    • UNII-O6PXR32G3V
    • NSC-30109
    • D1112
    • O6PXR32G3V
    • 3,5-Dichlorosalicylic acid, 97%
    • NS00029211
    • BDBM26269
    • Oprea1_584773
    • CS-W021812
    • Tox21_301696
    • 3,5-Dichlorosalicyclic acid
    • Salicylic acid, 3,5-dichloro-
    • 106086-54-8
    • HSDB 5562
    • HMS3741A07
    • 3,5-Dichlorosalicylicacid
    • AC-11775
    • CAS-320-72-9
    • J-018623
    • CHEBI:165214
    • AKOS000459994
    • FT-0614578
    • CHEMBL449129
    • DTXCID1024914
    • SY018904
    • C2U
    • PS-4183
    • Q27285414
    • Salicylic acid, 3,5-dichloro- (6CI,7CI,8CI); 3,5-Dichloro-2-hydroxybenzoic acid; 2-Hydroxy-3,5-dichlorobenzoic acid; NSC 30109
    • InChI=1/C7H4Cl2O3/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,10H,(H,11,12
    • 4-10-00-00213 (Beilstein Handbook Reference)
    • Benzoic acid, 3,5-dichloro-2-hydroxy-
    • PD128446
    • 2-HYDROXY-3,5-DICHLOROBENZOIC ACID [HSDB]
    • Z111571460
    • NSC30109
    • AI3-22601
    • EN300-91872
    • Salicylic acid,5-dichloro-
    • BRN 2210803
    • 320-72-9
    • 3.5-Dichlorosalicylic acid
    • NCGC00256066-01
    • STK299334
    • BBL025712
    • DB-048148
    • 3,5-Dichlorosalicylic Acid; 3,5-Dichloro-2-hydroxybenzoic Acid; NSC 30109
    • 3,5Dichloro2hydroxybenzoic acid
    • Salicylic acid, 3,5dichloro
    • Benzoic acid, 3,5dichloro2hydroxy
    • 206-281-8
    • FD34774
    • beta-CDP-3
    • 2Hydroxy3,5dichlorobenzoic acid
    • 2-Hydroxy-3,5-dichlorobenzoic Acid
    • MDL: MFCD00002442
    • Inchi: 1S/C7H4Cl2O3/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,10H,(H,11,12)
    • InChI Key: CNJGWCQEGROXEE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(C(=O)O)=C1O)Cl

Computed Properties

  • Exact Mass: 205.95400
  • Monoisotopic Mass: 205.953749
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5281 (rough estimate)
  • Melting Point: 225.0 to 228.0 deg-C
  • Boiling Point: 319.3℃ at 760 mmHg
  • Flash Point: 146.9℃
  • Refractive Index: 1.4845 (estimate)
  • Solubility: Solubility in methanol (almost transparency).
  • PSA: 57.53000
  • LogP: 2.39720
  • Solubility: Not available

2-Hydroxy-3,5-dichlorobenzoic Acid Security Information

2-Hydroxy-3,5-dichlorobenzoic Acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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2-Hydroxy-3,5-dichlorobenzoic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:320-72-9)3,5-Dichloro-2-hydroxybenzoicacid
Order Number:LE17905
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:320-72-9)3,5-Dichlorosalicylic acid
Order Number:sfd21281
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
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(CAS:320-72-9)2-Hydroxy-3,5-dichlorobenzoic Acid
Order Number:A821116
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):273.0
Email:sales@amadischem.com

Additional information on 2-Hydroxy-3,5-dichlorobenzoic Acid

2-Hydroxy-3,5-Dichlorobenzoic Acid: A Comprehensive Overview

2-Hydroxy-3,5-Dichlorobenzoic Acid, also known by its CAS number CAS No. 320-72-9, is a chemical compound with the molecular formula C7H4Cl2O3. This compound is a derivative of benzoic acid, characterized by the presence of hydroxyl and dichloro substituents at specific positions on the aromatic ring. The compound has been studied extensively for its unique chemical properties and potential applications in various fields.

The structure of 2-Hydroxy-3,5-Dichlorobenzoic Acid consists of a benzene ring with a hydroxyl group (-OH) at the 2-position and two chlorine atoms at the 3 and 5 positions. The carboxylic acid group (-COOH) is located at the para position relative to the hydroxyl group. This arrangement imparts specific electronic and steric effects on the molecule, influencing its reactivity and solubility properties.

Recent studies have explored the synthesis of 2-Hydroxy-3,5-Dichlorobenzoic Acid through various methods, including electrophilic substitution reactions and oxidation processes. Researchers have focused on optimizing reaction conditions to improve yield and purity. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

The compound exhibits interesting physical properties, such as a melting point of approximately 180°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, making it suitable for applications in both aqueous and organic solvents. The presence of hydroxyl and chlorine substituents also contributes to its ability to form hydrogen bonds, enhancing its stability in certain environments.

2-Hydroxy-3,5-Dichlorobenzoic Acid has found applications in several industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. Recent research has highlighted its role in drug design targeting neurodegenerative diseases, where its ability to modulate specific enzyme activities has shown promise.

In the field of materials science, this compound has been utilized as a precursor for advanced materials such as polymeric films and nanoparticles. Its ability to undergo polymerization under controlled conditions makes it valuable for developing materials with tailored mechanical and thermal properties.

The environmental impact of 2-Hydroxy-3,5-Dichlorobenzoic Acid has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles. According to a 2023 report, the compound exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting its potential for use in eco-friendly applications.

In conclusion, 2-Hydroxy-3,5-Dichlorobenzoic Acid, with its unique chemical structure and versatile properties, continues to be an important compound in both academic research and industrial applications. Ongoing studies aim to further explore its potential in emerging fields such as green chemistry and sustainable materials development.

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